Cas no 400750-29-0 (Methyl 4-(1H-pyrazol-1-yl)benzoate)
400750-29-0 structure
Product Name:Methyl 4-(1H-pyrazol-1-yl)benzoate
CAS No:400750-29-0
MF:C11H10N2O2
MW:202.209302425385
MDL:MFCD01821225
CID:822847
PubChem ID:972639
Update Time:2025-07-22
Methyl 4-(1H-pyrazol-1-yl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-(1H-pyrazol-1-yl)benzoate
- Methyl 4-(1H-pyrazol-1-yl)benzenecarboxylate
- methyl 4-(1-pyrazolyl)benzoate
- AC1LJDVJ
- CTK6J0022
- methyl 4-pyrazolylbenzoate
- methylpyrazolylbenzenecarboxylate
- SureCN62700
- Methyl 4-(pyrazol-1-yl)benzoate
- 400750-29-0
- Methyl4-(1H-pyrazol-1-yl)benzoate
- AKOS002310329
- Z66462847
- AGOPDJQWCXROJG-UHFFFAOYSA-N
- MFCD01821225
- HMS1595N14
- DTXSID90359574
- EA-0702
- DB-297968
- methyl 4-pyrazol-1-ylbenzoate
- SCHEMBL62700
-
- MDL: MFCD01821225
- Inchi: 1S/C11H10N2O2/c1-15-11(14)9-3-5-10(6-4-9)13-8-2-7-12-13/h2-8H,1H3
- InChI Key: AGOPDJQWCXROJG-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC(=CC=1)N1C=CC=N1)=O
Computed Properties
- Exact Mass: 202.074227566g/mol
- Monoisotopic Mass: 202.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (1.3 g/l) (25 º C),
Methyl 4-(1H-pyrazol-1-yl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR15112-1g |
Methyl 4-(1H-pyrazol-1-yl)benzoate |
400750-29-0 | 1g |
£60.00 | 2024-05-22 | ||
| Apollo Scientific | OR15112-5g |
Methyl 4-(1H-pyrazol-1-yl)benzoate |
400750-29-0 | 5g |
£114.00 | 2024-05-22 | ||
| Apollo Scientific | OR15112-10g |
Methyl 4-(1H-pyrazol-1-yl)benzoate |
400750-29-0 | 10g |
£174.00 | 2024-05-22 | ||
| Chemenu | CM189138-10g |
Methyl 4-(1H-pyrazol-1-yl)benzenecarboxylate |
400750-29-0 | 95% | 10g |
$234 | 2021-08-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M45230-5g |
Methyl 4-(1H-pyrazol-1-yl)benzoate |
400750-29-0 | 5g |
¥1690.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M45230-1g |
Methyl 4-(1H-pyrazol-1-yl)benzoate |
400750-29-0 | 1g |
¥560.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M45230-500mg |
Methyl 4-(1H-pyrazol-1-yl)benzoate |
400750-29-0 | 500mg |
¥370.0 | 2021-09-08 | ||
| abcr | AB236524-1 g |
Methyl 4-(1H-pyrazol-1-yl)benzenecarboxylate, 95%; . |
400750-29-0 | 95% | 1g |
€187.10 | 2023-04-27 | |
| abcr | AB236524-5 g |
Methyl 4-(1H-pyrazol-1-yl)benzenecarboxylate, 95%; . |
400750-29-0 | 95% | 5g |
€478.80 | 2023-04-27 | |
| abcr | AB236524-10 g |
Methyl 4-(1H-pyrazol-1-yl)benzenecarboxylate, 95%; . |
400750-29-0 | 95% | 10g |
€769.30 | 2023-04-27 |
Methyl 4-(1H-pyrazol-1-yl)benzoate Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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